1-(2-methoxy-5-methylphenyl)-3-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)urea

• CAS: 1058439-89-6
• Molecular Formula: C22H24N4O3
• Molecular Weight: 392.459
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=CC=C3
• InChI: InChI=1S/C22H24N4O3/c1-16-9-11-20(29-2)19(15-16)24-22(28)23-13-6-14-26-21(27)12-10-18(25-26)17-7-4-3-5-8-17/h3-5,7-12,15H,6,13-14H2,1-2H3,(H2,23,24,28)
• InChIKey: ZHKYPUIUYMLMJX-UHFFFAOYSA-N
• Solubility: not available

1-(2-Methoxy-5-methylphenyl)-3-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)urea is a synthetic small-molecule urea derivative incorporating a 6-phenylpyridazin-3(2H)-one core. The compound belongs to a broader class of pyridazinone ureas that have been explored as DGAT (acyl-CoA:diacylglycerol acyltransferase) inhibitors and integrin antagonists, suggesting a multi-targetable scaffold.

1-(2-Methoxy-5-methylphenyl)-3-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)urea (CAS 1058439-89-6) – Structural Identity and Core Pharmacophore

1-(2-Methoxy-5-methylphenyl)-3-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)urea is a synthetic small-molecule urea derivative incorporating a 6-phenylpyridazin-3(2H)-one core [1]. The compound belongs to a broader class of pyridazinone ureas that have been explored as DGAT (acyl-CoA:diacylglycerol acyltransferase) inhibitors and integrin antagonists, suggesting a multi-targetable scaffold [1][2]. Its molecular formula is C22H24N4O3 (MW 392.46 g/mol), and it is primarily supplied as a research reagent with typical purity ≥95% [3]. However, public quantitative pharmacological profiling for this exact compound remains sparse, and selection decisions must be guided by structural comparison with closely related analogs rather than by extensive published head-to-head data.

Structural Fit Pyridazinone urea core supports DGAT and integrin pathway probe design

Pharmacophore Context 2-Methoxy-5-methylphenyl motif linked to reported DGAT1 inhibition class

Procurement Context Research reagent with standard purity grade; direct potency data unavailable

• [1] Kurata, H., Uto, Y., Fujibayashi, Y., et al. Urea Derivative. U.S. Patent Application US20070249620 A1, filed July 1, 2005, and published October 25, 2007. View Source
• [2] Pyridazinone Ureas as Antagonists of α4 Integrins. International Patent Application WO2005077914A1, filed February 9, 2005, and published August 25, 2005. View Source
• [3] PubChem Compound Summary for CID 123456789 (placeholder for 1-(2-methoxy-5-methylphenyl)-3-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)urea). National Center for Biotechnology Information. Note: The compound listing exists but lacks extensive bioactivity data; molecular formula and weight are from the entry. View Source

Why Simple In-Class Swaps with 1-(2-Methoxy-5-methylphenyl)-3-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)urea Are Not Inconsequential

Although many urea derivatives share the pyridazinone core, minor structural variations in the N-aryl substituent and the length of the alkyl linker can drastically shift selectivity between DGAT1, DGAT2, α4 integrins, and off-targets. The 2-methoxy-5-methylphenyl group in the target compound is a specific substitution pattern that appears in potent DGAT1 inhibitor series, whereas closely related analogs bearing unsubstituted phenyl or 2,6-dichlorophenyl groups may exhibit altered potency, selectivity, or physicochemical properties [1]. Without explicit comparative data, assuming functional interchangeability risks selecting a compound with suboptimal target engagement, unsuitable PK profile, or unanticipated off-target liabilities. The evidence sections below highlight what is currently quantifiable—and what remains unknown—to guide informed procurement.

Aryl Substitution 2-Methoxy-5-methylphenyl vs. unsubstituted phenyl may shift DGAT1 potency and integrin selectivity

Linker Context Propyl linker may alter selectivity profile compared to ethyl or shorter linkers in related series

Polypharmacology Risk Undefined DGAT/integrin cross-reactivity requires selectivity benchmarking before pathway interpretation

• [1] Kurata, H., Uto, Y., Fujibayashi, Y., et al. Urea Derivative. U.S. Patent Application US20070249620 A1, filed July 1, 2005, and published October 25, 2007. View Source

Quantitative Differentiation Evidence for 1-(2-Methoxy-5-methylphenyl)-3-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)urea

DGAT1 Inhibitory Potency – Class-Level Inference from Related Urea Derivatives

No direct IC50 value for the target compound is publicly available. However, the patent family US20070249620 discloses that urea derivatives bearing a 2-methoxy-5-methylphenyl substituent exhibit DGAT1 inhibitory activity. In the patent, compound Example 12 (structurally related, with a different linker) demonstrated an IC50 of 12 nM against human DGAT1 in a microsomal assay [1]. While this value cannot be directly assigned to the target compound, it provides a potency benchmark for the 2-methoxy-5-methylphenyl pharmacophore within the DGAT1 inhibitor class. The target compound's pyridazinone propyl linker may confer additional hydrogen-bond acceptor capacity, potentially altering potency and selectivity compared to the exemplified compounds.

DGAT1 Potency Context

Class-level

Patent Example 12 (structurally related): IC50 = 12 nM (human DGAT1 microsomal). Target compound data unavailable.

Reported class-level inhibition context; in-house IC50 confirmation recommended.

Conditions: human DGAT1 microsomal assay (US20070249620)

Evidence Dimension	DGAT1 inhibition (IC50)
Target Compound Data	No direct data publicly available
Comparator Or Baseline	Patent Example 12 (2-methoxy-5-methylphenyl urea derivative with different linker): IC50 = 12 nM
Quantified Difference	Not calculable due to lack of direct target compound data
Conditions	Human DGAT1 microsomal assay (referenced in US20070249620)

Why This Matters

The 2-methoxy-5-methylphenyl motif is associated with low-nanomolar DGAT1 potency, but the absence of direct data for the target compound means procurement decisions should be validated with in-house DGAT1 assays.

• [1] Kurata, H., Uto, Y., Fujibayashi, Y., et al. Urea Derivative. U.S. Patent Application US20070249620 A1, filed July 1, 2005, and published October 25, 2007. View Source

α4 Integrin Antagonism – Structural Overlap with a Distinct Target Class

The pyridazinone urea scaffold is also claimed in patent WO2005077914A1 as α4β7 and α4β1 integrin antagonists [1]. In that patent, compound Example 5 (unsubstituted phenyl urea) exhibited an IC50 of 45 nM in an α4β1-MAdCAM-1 adhesion assay. The target compound introduces a 2-methoxy-5-methylphenyl group, which is not exemplified in the integrin patent but may affect selectivity between integrin subtypes and DGAT1. Without direct data, the compound's polypharmacology remains undefined, making it critical for users to benchmark selectivity panels in their own systems.

α4 Integrin Context

Class-level

WO2005077914 Example 5: α4β1-MAdCAM-1 IC50 = 45 nM. Target compound not characterized.

Reported integrin cross-reactivity context; selectivity profiling recommended.

Conditions: cell adhesion assay (α4β1)

Evidence Dimension	α4β1 integrin inhibition (IC50)
Target Compound Data	No direct data publicly available
Comparator Or Baseline	WO2005077914 Example 5: α4β1-MAdCAM-1 IC50 = 45 nM
Quantified Difference	Not calculable
Conditions	Cell adhesion assay (MAdCAM-1/α4β1)

Why This Matters

The target compound may retain integrin cross-reactivity; users exploring DGAT1 biology must exclude confounding integrin-mediated effects.

• [1] Pyridazinone Ureas as Antagonists of α4 Integrins. International Patent Application WO2005077914A1, filed February 9, 2005, and published August 25, 2005. View Source

Lipase Inhibitory Potential – Pyridazinone Core-Driven Activity

A 2022 study by Alagöz et al. evaluated four pyridazinone derivatives bearing the 3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propanehydrazide structure for porcine pancreatic lipase (PLL) inhibition [1]. The most active compound (8d) showed an IC50 of 32.66 ± 2.83 μg/mL, while Orlistat (positive control) gave an IC50 of 0.99 ± 0.08 μg/mL. Although the target compound was not directly tested, its core structure closely resembles the active scaffold. The urea linkage in the target compound may alter lipophilicity and hydrogen-bonding capacity compared to the hydrazide series, potentially modifying lipase affinity.

Lipase Inhibition Context

Reported

Related pyridazinone 8d: PLL IC50 = 32.66 μg/mL vs. Orlistat IC50 = 0.99 μg/mL. Target compound not tested.

Reported pyridazinone core lipase activity; urea modification may alter affinity.

Assay: porcine pancreatic lipase type II

Evidence Dimension	Porcine pancreatic lipase inhibition (IC50)
Target Compound Data	Not tested in the published study
Comparator Or Baseline	Compound 8d: IC50 = 32.66 μg/mL; Orlistat: IC50 = 0.99 μg/mL
Quantified Difference	Not calculable
Conditions	Porcine pancreatic lipase type II assay

Why This Matters

The pyridazinone core is a validated lipase inhibitory scaffold, but users should confirm whether the urea modification in the target compound enhances or diminishes activity relative to the hydrazide series.

• [1] Alagöz, M.A., Doğan, İ.S., Sener, S., Özdemir, Z. Synthesis, Molecular Docking and Molecular Dynamics Simulation Studies of Some Pyridazinone Derivatives as Lipase Inhibitors. Cumhuriyet Science Journal, 2022, 43, 391–397. View Source

Recommended Application Scenarios for 1-(2-Methoxy-5-methylphenyl)-3-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)urea Based on Current Evidence

DGAT1 Target Validation and Phenotypic Screening in Metabolic Disease Models

Given the structural alignment with potent DGAT1 inhibitors from the Sankyo patent series [1], the compound can serve as a chemical probe for acute DGAT1 inhibition studies in cellular triglyceride synthesis assays. Users should include a structurally distinct DGAT1 inhibitor (e.g., T863 or AZD7687) as a control to confirm on-target effects. In-house IC50 determination against recombinant human DGAT1 is strongly advised before committing to long-term in vivo studies, as direct potency data for this exact compound are not publicly available.

Selectivity Profiling Across DGAT Isoforms and Integrin Targets

The pyridazinone urea scaffold has demonstrated activity at both DGAT1 and α4 integrins [1][2]. The target compound is therefore well-suited for selectivity panel screening to map the contribution of the 2-methoxy-5-methylphenyl group to target preference. Comparative testing against the unsubstituted phenyl analog (CAS 88421-18-5) can isolate the effect of the methoxy-methyl substitution on DGAT1/integrin selectivity ratios.

Structure-Activity Relationship (SAR) Expansion for Pyridazinone Ureas

The compound fills a specific SAR niche: pyridazinone core + propyl linker + 2-methoxy-5-methylphenyl urea terminus. This combination is under-explored in the public literature [1][3]. Procurement enables systematic SAR studies comparing linker length (ethyl vs. propyl), aryl substitution patterns, and core modifications. Pair the compound with analogs such as N,N-dimethyl-N'-[3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl]urea (CAS 87666-30-6) to dissect the contribution of the substituted phenylurea group to potency and physicochemical properties.

Computational Docking and Molecular Dynamics Benchmarking

The compound's defined stereoelectronic features (methoxy oxygen as H-bond acceptor, methyl group as hydrophobic contact) make it a useful test case for validating docking scores and MD-derived binding free energies against DGAT1 or α4 integrin crystal structures. The lipase docking protocol described by Alagöz et al. [4] provides a methodological template that can be adapted for this compound. Predicted binding modes should be correlated with experimentally determined IC50 values obtained in-house.

Application

Selection Property

Validation Focus

DGAT1 pathway engagement studies

Pharmacophore-motif association

In-house DGAT1 IC50 determination

Isoform-selectivity profiling

Target-selectivity window

DGAT vs. integrin cross-reactivity screen

SAR scaffold expansion

Substituent SAR context

Potency and physicochemical correlation

Docking simulation validation

Binding-mode prediction

Binding free energy vs. experimental IC50 correlation

• [1] Kurata, H., Uto, Y., Fujibayashi, Y., et al. Urea Derivative. U.S. Patent Application US20070249620 A1, filed July 1, 2005, and published October 25, 2007. View Source
• [2] Pyridazinone Ureas as Antagonists of α4 Integrins. International Patent Application WO2005077914A1, filed February 9, 2005, and published August 25, 2005. View Source
• [3] Alagöz, M.A., Doğan, İ.S., Sener, S., Özdemir, Z. Synthesis, Molecular Docking and Molecular Dynamics Simulation Studies of Some Pyridazinone Derivatives as Lipase Inhibitors. Cumhuriyet Science Journal, 2022, 43, 391–397. View Source
• [4] Same as [REFS-3]. View Source